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Compound of Interest

Compound Name: Devimistat

Cat. No.: B1670322 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Devimistat (also known as CPI-613). Devimistat is
an investigational antineoplastic agent that targets mitochondrial metabolism. Due to its

cytotoxic potential, stringent adherence to the following procedures is mandatory to ensure

personnel safety and prevent environmental contamination.

Personal Protective Equipment (PPE) for Handling
Devimistat
Given that a specific Safety Data Sheet (SDS) for Devimistat is not publicly available, the

following PPE recommendations are based on general guidelines for handling cytotoxic and

hazardous drugs.[1][2][3] A risk assessment should always be conducted prior to handling.
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PPE Category Minimum Requirement

Recommended for High-
Risk Activities (e.g., spill
cleanup, handling
powders)

Gloves

Double gloving with

chemotherapy-tested nitrile

gloves.[1][4]

Thicker, industrial-grade gloves

(>0.45mm) made of latex,

neoprene, or nitrile.

Gown

Disposable, lint-free, solid-front

gown with long sleeves and

tight-fitting cuffs.[5]

Poly-coated, fluid-resistant

gown.[4]

Eye Protection
Safety glasses with side

shields.[1][6]

Chemical splash goggles or a

full-face shield.[2][5]

Respiratory Protection

Not generally required when

handling solutions in a certified

chemical fume hood or

biological safety cabinet.

For handling powders outside

of a containment device or

during spill cleanup, a NIOSH-

certified N95 or higher

respirator is required.[4]

Other
Closed-toe shoes and full-

length pants.
Shoe covers.[7]

Operational Plan for Safe Handling
A designated area within the laboratory must be clearly marked for the handling of Devimistat.
[1] Access to this area should be restricted to trained personnel.

Receiving and Storage:

Upon receipt, inspect the package for any signs of damage or leakage within a chemical

fume hood.[1]

Devimistat powder should be stored at -20°C, and solutions in solvent at -80°C.[8]

Store Devimistat separately from other chemicals in a clearly labeled, sealed container.[9]
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Preparation of Solutions:

All handling of Devimistat, including the preparation of solutions, must be performed within a

certified chemical fume hood or a Class II Biological Safety Cabinet (BSC) to minimize

inhalation exposure.[1]

Place an absorbent, plastic-backed pad on the work surface to contain any potential spills.[8]

Use Luer-lock syringes and needles to prevent accidental disconnection and spraying of the

drug solution.[8]

When dissolving the powder, slowly add the solvent to the vial to avoid aerosolization.

Devimistat is soluble in DMSO.[10][11]

Administration (In Vitro/In Vivo):

When adding Devimistat to cell cultures or preparing for animal administration, continue to

work within a containment device.

Transport prepared doses in sealed, leak-proof secondary containers.

Disposal Plan
All waste generated from the handling of Devimistat is considered hazardous and must be

disposed of according to institutional and regulatory guidelines.[3]
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Waste Type Disposal Procedure

Contaminated PPE

All disposable PPE (gloves, gowns, shoe

covers, etc.) should be placed in a designated,

labeled hazardous waste container immediately

after use.[8]

Sharps

Needles, syringes, and other contaminated

sharps must be disposed of in a puncture-

resistant, labeled sharps container designated

for cytotoxic waste.[2]

Liquid Waste

Unused solutions containing Devimistat should

be collected in a clearly labeled, leak-proof

hazardous waste container. Do not pour

Devimistat waste down the drain.

Solid Waste

Contaminated lab supplies (e.g., pipette tips,

tubes, absorbent pads) should be collected in a

designated hazardous waste container.[1]

Empty Vials

Empty Devimistat vials should be disposed of as

trace chemotherapy waste in a designated

container.[3]

Experimental Protocols Overview
The following are summaries of methodologies from published studies. Researchers should

adapt these based on their specific experimental needs and institutional guidelines.

In Vitro Cell Viability and Apoptosis Assays:

Cell Lines: Human pancreatic cancer (BxPC-3, PANC-1), non-small cell lung cancer (H460),

and sarcoma (Saos-2) cell lines have been used.[10][12]

Concentrations: Effective concentrations (EC50) have been reported to be around 120 µM

for H460 and Saos-2 cells.[10][12] Studies have used concentrations ranging from 50 µM to

240 µM.[12]
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Methodology:

Seed cells in appropriate culture plates and allow them to adhere overnight.

Prepare a stock solution of Devimistat in DMSO.[10] Further dilute in culture medium to

the desired final concentrations.

Treat cells with Devimistat or vehicle control for the desired time period (e.g., 6, 24, 48

hours).

Assess cell viability using standard methods such as MTT or trypan blue exclusion assays.

Evaluate apoptosis using techniques like Annexin V/Propidium Iodide staining followed by

flow cytometry, or by measuring caspase activity.[13]

Visualizing Devimistat's Mechanism and Safe
Handling
Mechanism of Action: Signaling Pathway

Devimistat disrupts mitochondrial metabolism in cancer cells by inhibiting two key enzymes in

the tricarboxylic acid (TCA) cycle: pyruvate dehydrogenase (PDH) and α-ketoglutarate

dehydrogenase (KGDH). This inhibition leads to an increase in reactive oxygen species (ROS),

activation of the AMPK signaling pathway, and ultimately culminates in apoptotic cell death.[13]

[14]
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Caption: Devimistat's mechanism of action targeting mitochondrial metabolism.

Experimental Workflow: Safe Handling and Disposal

The following diagram outlines the critical steps for the safe handling of Devimistat from

receipt to disposal.
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Caption: Workflow for the safe handling and disposal of Devimistat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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